1-benzyl-5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C25H22ClNO5
• Molecular Weight: 451.9 g/mol
• IUPAC Name: 1-benzyl-5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C25H22ClNO5/c1-31-18-9-10-19(23(13-18)32-2)22(28)14-25(30)20-12-17(26)8-11-21(20)27(24(25)29)15-16-6-4-3-5-7-16/h3-13,30H,14-15H2,1-2H3
• InChI Key: XMPIPCRWRQGDRJ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3)Cl)N(C2=O)CC4=CC=CC=C4)O)OC

Description

1-benzyl-5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the class of indole derivatives. This compound has been of great interest to the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and synthetic organic chemistry.

Mechanism of Action

The mechanism of action of 1-benzyl-5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of tyrosine kinase, which is involved in the regulation of cell growth and division. It has also been shown to inhibit the activity of topoisomerase, which is involved in DNA replication and repair. Additionally, this compound has been shown to inhibit the activity of histone deacetylase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
1-benzyl-5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells, inhibit the growth of fungi and viruses, and reduce inflammation. In vivo studies have shown that this compound can inhibit tumor growth and metastasis, and reduce the severity of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzyl-5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments include its potent inhibitory activity against various enzymes and signaling pathways, and its potential applications in medicinal chemistry and drug discovery. The limitations of using this compound include its complex synthesis method and potential toxicity.

Future Directions

There are several future directions for the research on 1-benzyl-5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. These include:
1. Further optimization of the synthesis method to improve the yield and purity of the compound.
2. Investigation of the structure-activity relationship of this compound to identify more potent analogs.
3. Evaluation of the pharmacokinetic and pharmacodynamic properties of this compound in vivo.
4. Exploration of the potential applications of this compound in the treatment of other diseases, such as viral infections and neurological disorders.
5. Investigation of the potential synergistic effects of this compound with other anticancer agents.
In conclusion, 1-benzyl-5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. This compound exhibits potent inhibitory activity against various enzymes and signaling pathways, and has potential applications in medicinal chemistry and drug discovery. Further research is needed to fully understand the potential of this compound and its analogs.

Synthesis Methods

The synthesis of 1-benzyl-5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves several steps. The first step involves the condensation of 2,4-dimethoxybenzaldehyde with ethyl acetoacetate to form 2-(2,4-dimethoxyphenyl)-2-oxoethyl acetate. The second step involves the reaction of the obtained product with benzylamine to form 1-benzyl-3-(2,4-dimethoxyphenyl)-2-propen-1-one. The third step involves the reaction of the obtained product with chloroacetyl chloride to form 1-benzyl-5-chloro-3-(2,4-dimethoxyphenyl)-2-propen-1-one. The final step involves the reaction of the obtained product with sodium hydroxide to form 1-benzyl-5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

1-benzyl-5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been shown to possess anticancer, antifungal, and antiviral properties. It has also been shown to exhibit potent inhibitory activity against various enzymes, including tyrosine kinase, topoisomerase, and histone deacetylase.